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Compound of Interest

Compound Name: clozapine N-oxide

Cat. No.: B606728 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Clozapine N-oxide (CNO).

Adherence to these protocols is essential for ensuring laboratory safety and experimental

integrity.

Hazard Identification and Classification
Clozapine N-oxide is a chemical that requires careful handling due to its potential health

effects. It is classified as toxic if swallowed and can cause significant irritation to the skin, eyes,

and respiratory system.[1][2]

Table 1: GHS Hazard Classification for Clozapine N-oxide
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Oral 3

alt text Danger
H315: Causes

skin irritation.
Skin Irritation 2

alt text Danger
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serious eye

irritation.

Eye Irritation 2A

alt text Danger
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cause respiratory
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Single Exposure

3

alt text Danger

H336: May
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dizziness.

Specific Target

Organ Toxicity -

Single Exposure

3

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure when handling CNO. The level

of PPE required depends on the specific task being performed.

Table 2: Recommended PPE for Handling Clozapine N-oxide
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coat

Handling
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goggles

Not generally
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Operational Plan: Safe Handling and Experimental
Protocols
Strict adherence to safe handling procedures is crucial to minimize risk.

Protocol 1: Weighing and Preparing a CNO Stock Solution

Preparation: Before starting, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary materials, including the CNO

container, spatulas, weigh boats, solvent, and appropriate glassware.

Don PPE: Put on all required PPE as specified in Table 2 for handling solid CNO, including a

lab coat, nitrile gloves, and eye protection.

Weighing: Perform all manipulations of solid CNO within a certified chemical fume hood to

prevent inhalation of dust particles. Use a dedicated spatula to transfer the CNO powder to a
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tared weigh boat.

Dissolving: CNO freebase is soluble in DMSO up to 100 mM. Add the appropriate volume of

DMSO to the vessel containing the weighed CNO. Vortex thoroughly until the CNO is

completely dissolved. For an organic solvent-free option, the dihydrochloride salt form of

CNO can be dissolved in aqueous buffers like saline.

Labeling and Storage: Clearly label the container with the chemical name, concentration,

solvent, date, and hazard pictograms. Store the stock solution according to the guidelines in

Section 4.

Decontamination: Wipe down the spatula, weigh boat, and work surface inside the fume

hood with an appropriate solvent. Dispose of all contaminated disposable materials as

hazardous waste.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water after handling.

General Hygiene Measures

Avoid all contact with skin, eyes, and clothing.

Wash hands thoroughly before breaks and immediately after handling the product.

Do not eat, drink, or smoke in areas where CNO is handled or stored.

Immediately remove all soiled and contaminated clothing.

Storage and Disposal Plan
Storage

Solid CNO: Keep the container tightly sealed and store in a dry, well-ventilated place. For

long-term stability (≥4 years), store at -20°C. Store locked up or in an area accessible only to

authorized personnel.

DMSO Solutions: Stock solutions in DMSO can be stored at -20°C for short periods, though

freshly prepared solutions are recommended.
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Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day

due to potential precipitation.

Waste Disposal

All CNO waste, including contaminated consumables (e.g., pipette tips, tubes, gloves), must

be disposed of as hazardous chemical waste.

Place waste in a clearly labeled, sealed container.

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EH&S) department.

Do not allow CNO to enter sewers or surface and ground water systems.

Emergency Procedures: Spill and Exposure
Response
Immediate and correct response to a spill or exposure is critical.

Spill Response

Evacuate: Alert others in the area and evacuate personnel to a safe location.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent

entry into the sewer system.

Absorb & Collect: For a solid spill, carefully sweep up the material, avoiding dust generation.

For a liquid spill, cover with a suitable absorbent material.

Clean: Pick up and transfer the material into a properly labeled, sealed container for

hazardous waste disposal. Clean the affected area thoroughly.

Report: Report the incident to your laboratory supervisor and EH&S department.
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Caption: Workflow for responding to a Clozapine N-oxide spill.

First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth and give at most

two glasses of water to drink.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

copious amounts of soap and water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing and consult a doctor.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

physician if you feel unwell.

General Advice: In all cases of exposure, show the Safety Data Sheet (SDS) to the doctor in

attendance.

Quantitative Data Summary
Table 3: Physical, Chemical, and Solubility Data for Clozapine N-oxide
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Property Value Reference

Molecular Formula C₁₈H₁₉ClN₄O

Molecular Weight 342.8 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility in DMSO
Approx. 2 mg/mL; up to 100

mM

Solubility in PBS (pH 7.2) Approx. 1 mg/mL

Storage (Solid) ≥4 years at -20°C

Stability in Aqueous Solution

Unpredictable; precipitation

can occur. Do not store for

more than one day.

Stability in DMSO Solution
Stable for short periods at

-20°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. stemcell.com [stemcell.com]

2. ehs.ucr.edu [ehs.ucr.edu]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Clozapine N-
oxide (CNO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606728#personal-protective-equipment-for-handling-
clozapine-n-oxide]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b606728?utm_src=pdf-custom-synthesis
https://www.stemcell.com/media/files/msds/10000012552-SDS_1_0.pdf
https://ehs.ucr.edu/sites/default/files/2020-07/section12-CNO.pdf
https://www.benchchem.com/product/b606728#personal-protective-equipment-for-handling-clozapine-n-oxide
https://www.benchchem.com/product/b606728#personal-protective-equipment-for-handling-clozapine-n-oxide
https://www.benchchem.com/product/b606728#personal-protective-equipment-for-handling-clozapine-n-oxide
https://www.benchchem.com/product/b606728#personal-protective-equipment-for-handling-clozapine-n-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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